Cas no 2751702-53-9 (2,2-diethyl-6-hydroxy-3,4-dihydro-2H-1,3-benzoxazin-4-one)

• Product Name: 2,2-diethyl-6-hydroxy-3,4-dihydro-2H-1,3-benzoxazin-4-one
• CAS No: 2751702-53-9
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 6300998
• PubChem ID: 165660196
• Update Time: 2025-07-17

2,2-diethyl-6-hydroxy-3,4-dihydro-2H-1,3-benzoxazin-4-one Chemical and Physical Properties

Names and Identifiers

• EN300-37339097
• 2751702-53-9
• 2,2-diethyl-6-hydroxy-3,4-dihydro-2H-1,3-benzoxazin-4-one

• Inchi： 1S/C12H15NO3/c1-3-12(4-2)13-11(15)9-7-8(14)5-6-10(9)16-12/h5-7,14H,3-4H2,1-2H3,(H,13,15)
• InChI Key： LQJPBLPFLLBZMI-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(NC1(CC)CC)=O)O

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6Ų

Additional information on 2,2-diethyl-6-hydroxy-3,4-dihydro-2H-1,3-benzoxazin-4-one

2,2-diethyl-6-hydroxy-3,4-dihydro-2H-1,3-benzoxazin-4-one (CAS No. 2751702-53-9): A Comprehensive Overview

The compound 2,2-diethyl-6-hydroxy-3,4-dihydro-2H-1,3-benzoxazin-4-one, identified by its CAS number 2751702-53-9, represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule, characterized by its benzoxazinone core structure, has garnered attention due to its potential biological activities and structural versatility. The presence of hydroxyl and ethyl substituents in its molecular framework contributes to its unique chemical properties, making it a valuable candidate for further investigation in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, facilitating its exploration in various pharmacological contexts. The benzoxazinone scaffold is known for its role in several natural products and bioactive molecules, often exhibiting antimicrobial, anti-inflammatory, and antioxidant properties. The specific arrangement of functional groups in 2,2-diethyl-6-hydroxy-3,4-dihydro-2H-1,3-benzoxazin-4-one suggests a promising profile for therapeutic applications.

In the realm of drug discovery, the structural features of this compound make it an attractive scaffold for designing novel therapeutic agents. The hydroxyl group at the 6-position and the ethyl groups at the 2-position provide multiple sites for chemical modification, allowing chemists to tailor its biological activity. For instance, derivatization at these positions could enhance binding affinity to specific biological targets or modulate metabolic stability.

Recent studies have highlighted the potential of benzoxazinone derivatives as inhibitors of various enzymatic pathways implicated in diseases such as cancer and neurodegeneration. The 2,2-diethyl-6-hydroxy-3,4-dihydro-2H-1,3-benzoxazin-4-one structure has been investigated for its ability to interact with proteins involved in cell signaling and proliferation. Preliminary computational studies suggest that modifications to the benzoxazinone core could improve its binding interactions with these targets.

The synthesis of 2,2-diethyl-6-hydroxy-3,4-dihydro-2H-1,3-benzoxazin-4-one involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions that establish the benzoxazinone ring system followed by functional group interconversions to introduce the hydroxyl and ethyl substituents. Advances in catalytic methods have further streamlined these processes, reducing reaction times and improving yields.

The pharmacological evaluation of this compound has revealed intriguing properties that warrant further exploration. In vitro assays have demonstrated modest inhibitory activity against certain kinases and proteases relevant to cancer biology. Additionally, preliminary toxicological studies indicate that it exhibits low toxicity at tested doses, suggesting a favorable safety profile for future development.

The potential applications of 2,2-diethyl-6-hydroxy-3,4-dihydro-2H-1,3-benzoxazin-4-one extend beyond oncology. Its structural motifs are also found in natural products with known antimicrobial activities. This duality positions it as a versatile scaffold for developing agents targeting both infectious diseases and chronic conditions. Collaborative efforts between synthetic chemists and biologists are essential to fully elucidate its therapeutic potential.

Future directions in the study of this compound may involve exploring its role as a prodrug or a lead compound for structure-based drug design. Computational modeling techniques can be employed to predict how structural modifications will influence biological activity. Such insights are crucial for guiding synthetic efforts toward more potent and selective derivatives.

The accessibility of 2751702-53-9 through specialized chemical suppliers has made it easier for researchers to incorporate this compound into their studies. This availability underscores its importance as a building block for innovative drug discovery programs. As research progresses，the full spectrum of its applications is expected to become increasingly clear.